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Compound of Interest

Compound Name: Heteroclitin D

Cat. No.: B1247744 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of investigational compounds like Heteroclitin D is paramount to maintaining a

secure and compliant laboratory environment. This document provides essential, step-by-step

guidance for the proper disposal of Heteroclitin D, minimizing risk and ensuring adherence to

safety protocols.

Heteroclitin D, a lignan isolated from Kadsura heteroclita, is recognized for its potential as an

antitumor promoter or chemopreventor and its inhibitory action on L-type calcium channels.[1]

Due to its bioactive and potentially cytotoxic properties, it requires careful management as a

hazardous chemical waste.

Summary of Key Data
For quick reference, the following table summarizes the essential quantitative data for

Heteroclitin D.
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Property Value Source

Chemical Formula C27H30O8 [2]

CAS Number 140369-76-2 [2]

Molecular Weight 482.5 g/mol [2]

Density 1.31±0.1 g/cm³ (at 20°C) [2]

Boiling Point 640.3±55.0 °C (Predicted) [2]

Flash Point 273.3±31.5 °C [2]

Solubility

Soluble in DMSO (70 mg/mL),

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone.[1]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols are based on general guidelines for the disposal of cytotoxic and

hazardous waste and should be adapted to comply with local, state, and federal regulations.[3]

[4]

Personal Protective Equipment (PPE)
Before handling Heteroclitin D or its waste, personnel must wear appropriate PPE to prevent

exposure. This includes:

Two pairs of chemotherapy-tested gloves.

A disposable gown.

Safety glasses or goggles.

A respirator if there is a risk of aerosolization.

Waste Segregation
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All waste contaminated with Heteroclitin D must be segregated from general and other

chemical waste streams.[3] This includes:

Unused or expired solid Heteroclitin D.

Solutions containing Heteroclitin D.

Contaminated labware (e.g., vials, pipette tips, flasks).

Contaminated PPE.

Waste Collection and Containment
Solid Waste: Place solid Heteroclitin D and contaminated disposable labware into a

designated, leak-proof, and puncture-resistant container. This container should be clearly

labeled as "Cytotoxic Waste" or "Hazardous Chemical Waste" with the appropriate hazard

symbols.[5]

Liquid Waste: Collect solutions containing Heteroclitin D in a dedicated, sealed, and shatter-

resistant container. The container must be clearly labeled with the contents, including the

concentration of Heteroclitin D and the solvent used.

Sharps Waste: Any sharps, such as needles or glass pipettes, contaminated with

Heteroclitin D must be disposed of in a designated sharps container that is also labeled as

cytotoxic waste.[4]

Contaminated PPE: All used PPE should be considered contaminated and disposed of in the

designated cytotoxic waste container.[5]

Final Disposal
Store the sealed and labeled cytotoxic waste containers in a designated, secure area away

from general laboratory traffic.

Arrange for the collection and disposal of the cytotoxic waste through a licensed hazardous

waste disposal service.
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The primary method for the final disposal of cytotoxic waste is typically high-temperature

incineration.[3]

Mandatory Visualizations
L-type Calcium Channel Signaling Pathway
The following diagram illustrates a simplified signaling pathway involving the L-type calcium

channel, which is inhibited by Heteroclitin D.
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Caption: Simplified L-type calcium channel signaling pathway.

Experimental Workflow: Disposal of Heteroclitin D
This workflow outlines the decision-making process for the proper disposal of materials

contaminated with Heteroclitin D.
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Caption: Disposal workflow for Heteroclitin D contaminated materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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